Cas no 1355248-25-7 (4-Bromo-2-(diethylaminomethyl)-1-fluorobenzene)

• Product Name: 4-Bromo-2-(diethylaminomethyl)-1-fluorobenzene
• CAS No: 1355248-25-7
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• MDL: MFCD21333055
• CID: 4456772
• PubChem ID: 70699708
• Update Time: 2025-04-24

4-Bromo-2-(diethylaminomethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-2-fluorophenyl)methyl]-N-ethylethanamine
• 4-Bromo-2-(diethylaminomethyl)-1-fluorobenzene;N-(5-bromo-2-fluorobenzyl)-N-ethylethanamine;
• 4-BroMo-2-(diethylaMinoMethyl)-1-fluorobenzene
• N-(5-broMo-2-fluorobenzyl)-N-ethylethanaMine
• Benzenemethanamine, 5-bromo-N,N-diethyl-2-fluoro-
• MFCD21333055
• N-[(5-Bromo-2-fluoro-phenyl)methyl]-N-ethyl-ethanamine
• 1355248-25-7
• DTXSID10742823
• AKOS025286425
• CS-0194723
• N10171
• BS-26679
• 4-Bromo-2-(diethylaminomethyl)-1-fluorobenzene

• MDL： MFCD21333055
• Inchi： 1S/C11H15BrFN/c1-3-14(4-2)8-9-7-10(12)5-6-11(9)13/h5-7H,3-4,8H2,1-2H3
• InChI Key： GWMIATXNJMUOCA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN(CC)CC)F

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.43000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines